4-[(3-Phenylpropyl)amino]benzoic acid

• CAS No.: 61439-70-1
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 4-(3-phenylpropylamino)benzoic acid
• InChI: InChI=1S/C16H17NO2/c18-16(19)14-8-10-15(11-9-14)17-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11,17H,4,7,12H2,(H,18,19)
• InChI Key: ATWTWCPPIGTUDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC2=CC=C(C=C2)C(=O)O

Description

4-[(3-Phenylpropyl)amino]benzoic acid is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10 g. of ethyl p-[(3-phenylpropyl)amino]benzoate (prepared as described in Example 26), 10 g. of KOH and 200 ml. of ethanol-water (9:1) is refluxed for 4 hours. The mixture is acidified while hot with concentrated hydrochloric acid, diluted with water, cooled and filtered to give off-white crystals. Recrystallization from ethanol gives off-white crystals, m.p. 162°-163° C.